4-amino-5-(morpholin-4-ylmethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-3-(morpholin-4-ylmethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C7H13N5OS/c8-12-6(9-10-7(12)14)5-11-1-3-13-4-2-11/h1-5,8H2,(H,10,14)
• InChI Key: AOECCYODDGFWKV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=NNC(=S)N2N
• Molecular Formula: C7H13N5OS
• Molecular Weight: 215.28 g/mol

Description

The compound “4-amino-5-(morpholin-4-ylmethyl)-4H-1,2,4-triazole-3-thiol” is a complex organic molecule that contains several functional groups: an amino group (-NH2), a morpholinylmethyl group (a morpholine ring attached via a methylene bridge), a 1,2,4-triazole ring, and a thiol group (-SH). These functional groups suggest that the compound could participate in a variety of chemical reactions and potentially exhibit interesting biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might involve the reaction of a suitable 4-amino-1,2,4-triazole derivative with a morpholinylmethyl halide, followed by a substitution reaction to introduce the thiol group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring, which is a type of heterocyclic aromatic ring containing two nitrogen atoms and three carbon atoms. The morpholinylmethyl group would add steric bulk and could influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, thanks to its multiple reactive sites: the amino group, the thiol group, and the nitrogen atoms in the 1,2,4-triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amino and thiol groups could enhance solubility in polar solvents, while the aromatic 1,2,4-triazole ring could contribute to its stability.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of similar indole derivatives. .
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Safety And Hazards

The safety and hazards associated with this compound are not known. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Given the biological activities exhibited by other 1,2,4-triazole derivatives, this compound could be of interest for further study in medicinal chemistry. Its synthesis, characterization, and biological evaluation could be potential areas for future research.